BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Textile
Dyeing with Reactive Orange 16

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the utilization of
Reactive Orange 16 (C.I. Reactive Orange 16) in textile dyeing experiments, with a primary
focus on cotton fibers. The information is intended to guide researchers in achieving
reproducible and high-quality dyeing outcomes.

Introduction

Reactive Orange 16 is a monoazo reactive dye widely used in the textile industry for dyeing
cellulosic fibers such as cotton and viscose.[1] Its popularity stems from its ability to form a
covalent bond with the fiber, resulting in excellent wash fastness and a vibrant orange hue.[2]
The reactive group in this dye is typically a vinyl sulfone group, which, under alkaline
conditions, reacts with the hydroxyl groups of cellulose.[3] Understanding and controlling the
dyeing parameters are crucial for optimizing dye uptake, color yield, and the final fastness
properties of the dyed textile.

Quantitative Data Summary

The following tables summarize key quantitative data for dyeing cotton with Reactive Orange
16. These values are intended as a guide and may require optimization based on the specific
substrate and experimental conditions.

Table 1: Typical Exhaust Dyeing Recipe for Cotton with Reactive Orange 16
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Parameter

Concentration/Value

Purpose

Reactive Orange 16

0.5 - 4.0% (on weight of fabric)

Colorant

Glauber's Salt (Na2S0a4) 20-80g/L Promotes dye exhaustion
Soda Ash (Naz2COs) 5-20¢g/L Creates alkaline pH for fixation
Wetting Agent 0.5-1.0g/L Improves fabric wettability
Sequestering Agent 05-1.0g/L Sequesters hard water ions
Liquor Ratio 1:10-1:20 Ratio of liquid to fabric weight
Temperature 60°C Optimal for fixation

Time 60 - 90 minutes Duration of dyeing process

Table 2: Typical Cold Pad-Batch Dyeing Recipe for Cotton with Reactive Orange 16

Parameter Concentration/Value Purpose
Reactive Orange 16 10-40¢g/L Colorant
Soda Ash (Naz2COs) 15-20g/L Fixation alkali
Caustic Soda (NaOH, 36°Bé) 5-15mL/L Fixation alkali
Wetting Agent 1-2g/L Ensures even wetting
o Prevents dye migration during
Anti-migrating Agent 10-20¢g/L )
batching
Wet Pick-up 70 - 80% Amount of dye liquor on fabric
Batching Time 12 - 24 hours Time for dye-fiber reaction
Ambient temperature for
Temperature 25-30°C

batching

Table 3: Influence of Dyeing Parameters on Color Strength (K/S Value) of Reactive Orange 16

on Cotton
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Parameter Variation Effect on KIS Value Note

More dye molecules
Dye Concentration Increasing Increases available to bind to the
fiber.[4]

Salt reduces the
negative charge
repulsion between the
anionic dye and

Increases up to an o
cotton, aiding

Salt Concentration Increasing optimum, then may )
exhaustion.[5]
decrease
Excessive salt can
promote dye
aggregation, reducing
uptake.
Alkali is necessary to
catalyze the dye-fiber
reaction. The K/S
Increases up to an value for Reactive
Alkali Concentration Increasing optimum, then Orange 16 increases
decreases initially with higher

sodium carbonate
concentration and

then declines.

Higher temperatures
increase dye diffusion

) and reaction rate.
Increasing from 40°C
Temperature Increases Temperatures above
to 60°C )
the optimum can lead

to increased dye

hydrolysis.
Time Increasing from 40 to Increases Longer time allows for
60 min more complete dye

exhaustion and
fixation. Extending the

time beyond the
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optimum may not
significantly increase
K/S and can increase

hydrolysis.

Table 4: Typical Color Fastness Ratings for Reactive Orange 16 on Cotton (ISO Standards)

Rating (1-5 Scale, 5 is

Fastness Test Standard
best)

Washing Fastness (Color

ISO 105-C06 4-5
Change)
Washing Fastness (Staining) ISO 105-C06 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 3-4
Light Fastness (Xenon Arc) ISO 105-B02 4-5

Experimental Protocols
Preparation of Stock Solutions

e Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Reactive Orange 16 powder.
Dissolve it in a small amount of deionized water in a 100 mL volumetric flask. Make up the
volume to 100 mL with deionized water and stir until fully dissolved.

o Glauber's Salt Solution (200 g/L): Weigh 20.0 g of anhydrous sodium sulfate. Dissolve in
approximately 80 mL of deionized water in a 100 mL volumetric flask. Once dissolved, make
up the volume to 100 mL.

e Soda Ash Solution (100 g/L): Weigh 10.0 g of anhydrous sodium carbonate. Dissolve in
approximately 80 mL of deionized water in a 100 mL volumetric flask. Once dissolved, make
up the volume to 100 mL.

Exhaust Dyeing Protocol for Cotton Fabric
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This protocol is for a 1% depth of shade on a 10 g cotton sample with a 1:20 liquor ratio.
o Fabric Preparation: Start with a pre-scoured and bleached 10 g cotton fabric sample.
e Dye Bath Preparation:

In a 250 mL beaker, add 170 mL of deionized water.

[¢]

[e]

Add 10 mL of the 200 g/L Glauber's salt solution (final concentration: 50 g/L).

o

Add 0.2 g of a wetting/sequestering agent.

[¢]

Stir to dissolve all components.
e Dyeing - Exhaustion Phase:

o Place the beaker in a thermostatically controlled water bath or a laboratory dyeing
machine.

o Introduce the cotton fabric into the dye bath.
o Start agitation and raise the temperature to 60°C.
o Add 10 mL of the 1% Reactive Orange 16 stock solution.
o Run for 30 minutes to allow for dye exhaustion.
e Dyeing - Fixation Phase:
o Add 10 mL of the 100 g/L soda ash solution (final concentration: 5 g/L).
o Continue the dyeing process at 60°C for another 60 minutes.
o After-treatment (Wash-off):
o Remove the dyed fabric from the bath.

o Rinse thoroughly with cold water.
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o Neutralize the fabric by rinsing in a 1 g/L acetic acid solution for 5 minutes.

o Perform a soaping wash with 2 g/L non-ionic detergent at 95°C for 15 minutes to remove
any unfixed or hydrolyzed dye.

o Rinse with hot water and then cold water until the water runs clear.

o Squeeze out excess water and air-dry the fabric.

Color Fastness Testing Protocols

Specimen Preparation: Cut a 10 cm x 4 cm specimen of the dyed fabric. Sew it together with
a multi-fiber adjacent fabric of the same size.

Washing Procedure:

o Prepare a wash solution containing 4 g/L ECE reference detergent and, if required by the
specific test procedure (e.g., C2S), 1 g/L sodium perborate.

o Place the specimen in a stainless-steel container with the specified number of steel balls
(e.g., 10 for A2S test).

o Add the required volume of wash solution (e.g., 150 mL for A2S test).

o Place the container in a Launder-Ometer and run the test at the specified temperature
(e.g., 60°C for C1S test) for the designated time (e.g., 30 minutes).

Rinsing and Drying:

o Remove the specimen and rinse twice with deionized water.

o Sqgueeze out excess water and dry in air at a temperature not exceeding 60°C.

Assessment: Evaluate the change in color of the dyed specimen and the staining of the
multi-fiber fabric using the grey scales under a standardized light source.

Specimen Preparation: Mount a specimen of the dyed fabric in a sample holder.

Exposure:
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o Place the specimen in a xenon arc lamp apparatus along with blue wool standards.

o Expose the specimen to the artificial light source under controlled conditions of
temperature and humidity as specified in the standard.

o Assessment: Periodically compare the fading of the specimen with the fading of the blue
wool standards. The light fastness rating is the number of the blue wool standard that shows
a similar degree of fading.

e Specimen Preparation: Cut two 14 cm x 5 cm specimens of the dyed fabric.
e Dry Rubbing:

o Mount one specimen on the base of a crockmeter.

o Fix a dry, white cotton rubbing cloth to the rubbing finger.

o Perform 10 rubbing cycles (10 to and fro movements).
e Wet Rubbing:

o Thoroughly wet a fresh white cotton rubbing cloth in deionized water and squeeze to a
100% wet pick-up.

o Mount the second dyed specimen and the wet rubbing cloth on the crockmeter.
o Perform 10 rubbing cycles.

o Assessment: Evaluate the degree of color transfer to both the dry and wet rubbing cloths
using the grey scale for staining.

Visualizations
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Caption: Experimental workflow for exhaust dyeing of cotton with Reactive Orange 16.
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Caption: Chemical reaction pathway of Reactive Orange 16 with cellulose, including the

competing hydrolysis reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1207558#using-reactive-orange-16-in-textile-dyeing-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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